![molecular formula C20H19FN2O4 B2601146 N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(4-fluorophenyl)cyclopropyl)methyl)oxalamide CAS No. 1049444-52-1](/img/structure/B2601146.png)
N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(4-fluorophenyl)cyclopropyl)methyl)oxalamide
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Description
N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(4-fluorophenyl)cyclopropyl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H19FN2O4 and its molecular weight is 370.38. The purity is usually 95%.
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Scientific Research Applications
Occurrence and Fate in Aquatic Environments
Parabens, a class of chemicals used as preservatives in various consumer products, share structural similarities with complex organic compounds, including the presence of benzene rings and specific functional groups. Their widespread use and subsequent detection in aquatic environments highlight the environmental persistence and potential ecological impact of synthetic organic compounds. Research by Haman et al. (2015) delves into the occurrence, fate, and behavior of parabens in water, underscoring the need for studies on similar complex compounds to understand their environmental distribution and transformation processes (Haman, Dauchy, Rosin, & Munoz, 2015).
Health Aspects and Toxicology
Investigations into the health aspects of methyl paraben, a specific ester of p-hydroxybenzoic acid, reveal the compound's extensive use and metabolic pathways in the human body. Studies by Soni et al. (2002) provide a comprehensive review of the toxicological profile of methyl paraben, indicating the importance of evaluating the health effects of similar organic compounds used in consumer products (Soni, Taylor, Greenberg, & Burdock, 2002).
Environmental Contaminants and Human Exposure
Research on polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) by Mennear and Lee (1994) examines the similarities in toxicological effects between these compounds and their chlorinated counterparts. Their occurrence as by-products in various combustion processes and their potential impact on human health through environmental exposure underline the significance of studying the environmental behavior and toxicology of complex organic molecules (Mennear & Lee, 1994).
Analytical Methods in Antioxidant Activity
The study by Munteanu and Apetrei (2021) reviews analytical methods used in determining antioxidant activity, which is relevant for assessing the biological and pharmacological properties of complex organic molecules. Understanding the antioxidant potential and mechanisms of action can be crucial for the application of these compounds in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).
Genetic Toxicology of Chlorinated Compounds
The genetic toxicology of chlorinated dibenzo-p-dioxins, as reviewed by Wassom, Huff, and Loprieno (1977), provides insight into the mutagenic and carcinogenic potential of these compounds. This body of work emphasizes the importance of understanding the genetic and biochemical effects of complex organic molecules, which can inform safety assessments and regulatory decisions (Wassom, Huff, & Loprieno, 1977).
Properties
IUPAC Name |
N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[[1-(4-fluorophenyl)cyclopropyl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O4/c21-14-3-1-13(2-4-14)20(7-8-20)12-22-18(24)19(25)23-15-5-6-16-17(11-15)27-10-9-26-16/h1-6,11H,7-10,12H2,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPPBHEMGTQDINU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.